Cas no 1396891-87-4 (N-methyl-3-(5-{1-(2E)-3-phenylprop-2-enoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)benzamide)

• Product Name: N-methyl-3-(5-{1-(2E)-3-phenylprop-2-enoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)benzamide
• CAS No: 1396891-87-4
• MF: C₂₂H₂₀N₄O₃
• MW: 388.419204711914
• CID: 6343547
• PubChem ID: 71784184
• Update Time: 2025-07-23

N-methyl-3-(5-{1-(2E)-3-phenylprop-2-enoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-3-(5-{1-(2E)-3-phenylprop-2-enoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)benzamide
• F6064-3714
• 1396891-87-4
• N-methyl-3-[5-[1-[(E)-3-phenylprop-2-enoyl]azetidin-3-yl]-1,2,4-oxadiazol-3-yl]benzamide
• VU0531154-1
• N-methyl-3-(5-{1-[(2E)-3-phenylprop-2-enoyl]azetidin-3-yl}-1,2,4-oxadiazol-3-yl)benzamide
• (E)-3-(5-(1-cinnamoylazetidin-3-yl)-1,2,4-oxadiazol-3-yl)-N-methylbenzamide
• AKOS024531033

• Inchi： 1S/C22H20N4O3/c1-23-21(28)17-9-5-8-16(12-17)20-24-22(29-25-20)18-13-26(14-18)19(27)11-10-15-6-3-2-4-7-15/h2-12,18H,13-14H2,1H3,(H,23,28)/b11-10+
• InChI Key： DYQOSBZKHNQBOW-ZHACJKMWSA-N
• SMILES： O1C(C2CN(C(/C=C/C3C=CC=CC=3)=O)C2)=NC(C2C=CC=C(C(NC)=O)C=2)=N1

Computed Properties

• Exact Mass: 388.15354051g/mol
• Monoisotopic Mass: 388.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on N-methyl-3-(5-{1-(2E)-3-phenylprop-2-enoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)benzamide

Introduction to N-methyl-3-(5-{1-(2E)-3-phenylprop-2-enoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)benzamide (CAS No. 1396891-87-4)

N-methyl-3-(5-{1-(2E)-3-phenylprop-2-enoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)benzamide, a compound with the CAS number 1396891-87-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The compound is characterized by a complex heterocyclic framework, incorporating elements such as benzamide, azetidine, and 1,2,4-oxadiazole moieties, which contribute to its multifaceted biological activities.

The benzamide moiety is a well-known pharmacophore in drug design, often associated with analgesic, anti-inflammatory, and neuroprotective properties. In this compound, the benzamide group is further functionalized with a 1,2,4-oxadiazole ring, enhancing its interaction with biological targets. The 1,2,4-oxadiazole scaffold is particularly noteworthy for its role in medicinal chemistry, exhibiting a wide range of biological activities including antimicrobial and antiviral effects. The presence of this moiety in N-methyl-3-(5-{1-(2E)-3-phenylprop-2-enoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)benzamide suggests potential therapeutic benefits in these areas.

The azetidine ring adds another layer of complexity to the molecule. Azetidine derivatives are known for their ability to modulate various biological pathways, including those involved in cancer and inflammation. The specific arrangement of atoms in the azetidine ring of this compound may contribute to its unique pharmacological profile. Furthermore, the enone group derived from the (2E)-3-phenylprop-2-enoyl moiety introduces additional functionality that could influence the molecule's interactions with biological targets. This combination of structural elements makes N-methyl-3-(5-{1-(2E)-3-phenylprop-2-enoylazetidin-3-yl}-1,2,4-oxadiazol-3-yl)benzamide a promising candidate for further investigation.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles are prevalent in many bioactive molecules due to their ability to mimic natural products and interact with biological systems in diverse ways. The structural complexity of N-methyl-3-(5-{1-(2E)-3-phenoxypropenoylazetidinane]-yl}-1,₂,₄-oxadiazole_ane-₁₃ - yl)benzamide underscores its potential as a lead compound for developing novel therapeutics. Studies have shown that compounds containing multiple heterocyclic rings can exhibit enhanced binding affinity and selectivity towards biological targets.

The synthesis of this compound involves multiple steps and requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions and palladium-mediated couplings have been employed to construct the complex framework efficiently. The use of these techniques not only improves the synthetic route but also enhances the overall quality of the final product. This underscores the importance of cutting-edge synthetic methodologies in pharmaceutical research.

Evaluation of N-methyl-13(5-{{^{{(_E)}-3-phenyl-prop-enylaidine[]ne[]n
i
]ne[]ne[br/]]-13
)-benz[a[z]]mide (CAS No.
1396891[br/]87[br/]4)) has revealed intriguing biological activities that warrant further exploration. Preclinical studies have indicated potential efficacy against various diseases, including cancer and inflammatory disorders. The compound's ability to modulate key signaling pathways suggests its therapeutic value in these conditions.}

The benz[a[z]]mide scaffold is particularly interesting due to its structural similarity to known bioactive molecules. This similarity may facilitate interactions with biological targets such as enzymes and receptors involved in disease pathogenesis. Additionally, the presence of multiple functional groups allows for fine-tuning of pharmacological properties through structural modifications. This flexibility makes N-methyl[br/](-{a[z]](a[z]]t[a[z]]dine[br/]ne[br/]]-13
)-benz[a[z]]mide (CAS No.
13968918774)) an attractive candidate for drug development.

In conclusion,N-methyl[br/](-{a[z]](a[z]]t[a[z]]dine[br/]ne[br/]]-13
y
)-benz[a[z]]mide (CAS No.
13968918774)) represents a significant advancement in pharmaceutical chemistry with its complex heterocyclic structure and potential therapeutic applications. The compound's unique combination of functional groups makes it a promising candidate for further investigation into various diseases. Continued research into this molecule holds promise for developing novel therapeutics that could improve patient outcomes significantly.